Cas no 1805959-34-5 (4-Pyridinamine, 2-chloro-5-(difluoromethyl)-)

2-Chloro-5-(difluoromethyl)-4-pyridinamine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and selectivity in chemical synthesis. Its structure combines electron-withdrawing chlorine and difluoromethyl groups with the nucleophilic 4-aminopyridine core, making it a versatile intermediate for pharmaceutical and agrochemical applications. The difluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent facilitates further functionalization via cross-coupling reactions. This compound is particularly valuable in the development of bioactive molecules, where its balanced electronic properties enable precise modulation of target interactions. High purity and consistent quality ensure reliable performance in research and industrial processes.

4-Pyridinamine, 2-chloro-5-(difluoromethyl)- structure

1805959-34-5 structure

Product Name:4-Pyridinamine, 2-chloro-5-(difluoromethyl)-

CAS No:1805959-34-5

MF:C₆H₅ClF₂N₂

MW:178.567106962204

CID:4798163

Update Time:2025-11-02

4-Pyridinamine, 2-chloro-5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinamine, 2-chloro-5-(difluoromethyl)-
- Inchi： 1S/C6H5ClF2N2/c7-5-1-4(10)3(2-11-5)6(8)9/h1-2,6H,(H2,10,11)
- InChI Key： PPNNQYGXTATWHE-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(C(F)F)C(N)=C1

4-Pyridinamine, 2-chloro-5-(difluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A020047600-5g	4-Amino-2-chloro-5-(difluoromethyl)pyridine	1805959-34-5	95%	5g	$3,450.00	2022-04-01

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Additional information on 4-Pyridinamine, 2-chloro-5-(difluoromethyl)-

Comprehensive Overview of 4-Pyridinamine, 2-chloro-5-(difluoromethyl)- (CAS No. 1805959-34-5)

4-Pyridinamine, 2-chloro-5-(difluoromethyl)- (CAS No. 1805959-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, is widely explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its difluoromethyl and chloro substituents, which contribute to its reactivity and biological activity.

The compound’s molecular structure, featuring a 2-chloro-5-(difluoromethyl)pyridin-4-amine framework, makes it a valuable intermediate in synthesizing more complex molecules. Its versatility is evident in its use in developing small-molecule inhibitors and heterocyclic derivatives, which are critical in addressing challenges like antimicrobial resistance and sustainable agriculture. With the growing demand for novel agrochemicals and targeted therapeutics, CAS No. 1805959-34-5 has become a focal point in modern chemical research.

In recent years, the scientific community has emphasized the importance of fluorinated compounds due to their enhanced stability and bioavailability. The difluoromethyl group in 4-Pyridinamine, 2-chloro-5-(difluoromethyl)- is a key feature that aligns with this trend, as it mimics the metabolic properties of natural substrates while improving resistance to enzymatic degradation. This property is particularly relevant in the design of next-generation pesticides and pharmaceutical candidates, where efficacy and environmental safety are paramount.

Another area of interest is the compound’s potential role in catalysis and material science. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) has been explored, offering opportunities for applications in gas storage, sensing, and catalysis. The integration of halogenated pyridines like 2-chloro-5-(difluoromethyl)pyridin-4-amine into advanced materials underscores their versatility beyond traditional chemical synthesis.

From a commercial perspective, CAS No. 1805959-34-5 is gaining traction as a high-value intermediate in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound to meet the demands of academic and industrial researchers. Its synthesis and purification protocols have been refined to ensure high purity and yield, making it accessible for large-scale applications. The compound’s patent landscape also reflects its growing importance, with several filings highlighting its utility in crop protection and medicinal chemistry.

Environmental and regulatory considerations are also critical when discussing 4-Pyridinamine, 2-chloro-5-(difluoromethyl)-. The compound’s eco-toxicological profile and biodegradability are under scrutiny to ensure compliance with global standards like REACH and EPA guidelines. Researchers are actively investigating its environmental fate to mitigate any potential risks associated with its use in agricultural or pharmaceutical formulations.

In summary, 4-Pyridinamine, 2-chloro-5-(difluoromethyl)- (CAS No. 1805959-34-5) represents a cutting-edge compound with multifaceted applications. Its structural features, combined with the rising demand for fluorinated heterocycles and sustainable chemicals, position it as a pivotal player in modern science. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug development to green chemistry.